Benzyl(2,2-dimethylpropyl)amine
Overview
Description
Benzyl(2,2-dimethylpropyl)amine, also known as BZDMA, is an amine compound that is used in a variety of scientific and industrial applications. It is a colorless liquid with a faint odor and is soluble in water and alcohol. BZDMA is a versatile compound that has been used in a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
Carbene Precursor
This compound can be converted into an N-heterocyclic carbene (NHC) precursor. NHCs play a crucial role in organometallic chemistry, acting as efficient ligands in catalytic reactions. Symmetrical imidazolinium salts derived from benzyl(2,2-dimethylpropyl)amine are useful precursors for NHCs .
Photochemical Reactions
Benzyl(2,2-dimethylpropyl)amine has been explored in photochemical reactions. For instance, it can undergo benzylic bromination using BrCCl3 as a reagent. Its reactivity complements other brominating agents and shows compatibility with electron-rich aromatic substrates .
Mechanism of Action
Target of Action
Benzyl(2,2-dimethylpropyl)amine is a complex compound that may interact with various targets in the body. It’s worth noting that benzylamine, a related compound, has been found to interact with human trypsin-1 and trypsin-2 .
Mode of Action
It’s plausible that it may interact with its targets in a similar manner to benzylamine, which involves binding to the active sites of enzymes like trypsin-1 and trypsin-2 .
Biochemical Pathways
Related compounds like benzylamine may influence various biochemical pathways, including those involving the enzymes trypsin-1 and trypsin-2 .
Result of Action
It’s plausible that its effects may be similar to those of benzylamine, which can interact with enzymes like trypsin-1 and trypsin-2 .
properties
IUPAC Name |
N-benzyl-2,2-dimethylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-12(2,3)10-13-9-11-7-5-4-6-8-11/h4-8,13H,9-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEAQWSEERPMNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CNCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl(2,2-dimethylpropyl)amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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